Cas no 628297-38-1 (Benzoic acid, 3-(3-methyl-5-isoxazolyl)-)
628297-38-1 structure
Product Name:Benzoic acid, 3-(3-methyl-5-isoxazolyl)-
CAS No:628297-38-1
MF:C11H9NO3
MW:203.194062948227
CID:1640334
PubChem ID:22309042
Update Time:2025-04-21
Benzoic acid, 3-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(3-methyl-5-isoxazolyl)-
- 3-(3-methyl-5-isoxazolyl)Benzoic acid
- 3-(3-methylisoxazol-5-yl)benzoic acid
- 628297-38-1
- DA-25261
- 3-(3-methylisoxazol-5-yl)benzoicacid
-
- Inchi: 1S/C11H9NO3/c1-7-5-10(15-12-7)8-3-2-4-9(6-8)11(13)14/h2-6H,1H3,(H,13,14)
- InChI Key: JSAHTCSFHQVFIK-UHFFFAOYSA-N
- SMILES: O1C(=CC(C)=N1)C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 203.05827
- Monoisotopic Mass: 203.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
- XLogP3: 2
Experimental Properties
- PSA: 63.33
Benzoic acid, 3-(3-methyl-5-isoxazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1595772-5g |
3-(3-Methylisoxazol-5-yl)benzoic acid |
628297-38-1 | 98% | 5g |
¥30121.00 | 2024-05-06 |
Benzoic acid, 3-(3-methyl-5-isoxazolyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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